![molecular formula C8H3Cl2F3N2S B3049406 2,4-Dichloro-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine CAS No. 2055107-43-0](/img/structure/B3049406.png)
2,4-Dichloro-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine
Overview
Description
2,4-Dichloro-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine is a chemical compound with the CAS Number: 2055107-43-0 . It has a molecular weight of 288.1 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H4ClF3N2S/c9-6-5-1-4 (2-8 (10,11)12)15-7 (5)14-3-13-6/h1,3H,2H2 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
This compound has a molecular weight of 288.1 . It is recommended to be stored at a temperature between 28 C .Scientific Research Applications
Synthesis and Derivative Formation : The synthesis of thieno[2,3-d]pyrimidine derivatives, including methods for creating various substituents and functional groups on the thieno[2,3-d]pyrimidine ring, has been explored. These synthetic pathways are crucial for developing new compounds with desired biological activities (Link, 1990).
Biological Activities and Applications : Research has shown that thieno[2,3-d]pyrimidine derivatives exhibit significant antimicrobial, anti-inflammatory, and antitumor activities. This highlights their potential as bioactive compounds in pharmaceutical applications (Tolba et al., 2018).
Inhibitory Activity : Specific derivatives of thieno[2,3-d]pyrimidine have been synthesized and studied as inhibitors of dihydrofolate reductase, an enzyme targeted in various diseases, including cancer and infections. The length of the substituent chain has been found to affect the inhibitory potency and selectivity (Donkor et al., 2003).
Radioprotective and Antitumor Activity : Novel derivatives of thieno[2,3-d]pyrimidine have been developed with promising radioprotective and antitumor activities, expanding their potential therapeutic applications (Alqasoumi et al., 2009).
Antifolate Inhibitors : Some thieno[2,3-d]pyrimidine derivatives have been synthesized as selective inhibitors of folate receptors over other transporters, offering a new approach in antitumor therapy (Deng et al., 2009).
Crystal Structure Analysis : The synthesis and structural analysis of specific thieno[2,3-d]pyrimidine derivatives provide insights into their conformation and potential interactions, important for understanding their biological activity (Yang et al., 2014).
Antiviral and Cytostatic Profiling : Some thieno-fused 7-deazapurine ribonucleosides, including thieno[2,3-d]pyrimidine derivatives, have demonstrated in vitro cytostatic activities against cancer and leukemia cell lines, as well as some antiviral activity (Tichy et al., 2017).
GnRH Receptor Antagonists : Thieno[2,3-d]pyrimidine-2,4-dione derivatives have been explored as potent GnRH receptor antagonists, potentially useful for treating reproductive diseases (Guo et al., 2003).
properties
IUPAC Name |
2,4-dichloro-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3Cl2F3N2S/c9-5-4-1-3(2-8(11,12)13)16-6(4)15-7(10)14-5/h1H,2H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEYZVLSTIGXTIY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC2=C1C(=NC(=N2)Cl)Cl)CC(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3Cl2F3N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001185009 | |
Record name | 2,4-Dichloro-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001185009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2055107-43-0 | |
Record name | 2,4-Dichloro-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2055107-43-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dichloro-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001185009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dichloro-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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